3,3-difluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine
Description
3,3-difluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine is a chemical compound with the CAS Number: 2166855-67-8 .
Synthesis Analysis
The synthesis of 1,5-benzothiazepine derivatives, which includes 3,3-difluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine, involves the use of polyethylene glycol-400 (PEG-400)-mediated pathways. Initially, different chalcones are synthesized and then subjected to a cyclization step with benzothiazepine in the presence of bleaching clay and PEG-400. This PEG-400-mediated synthesis results in a yield of more than 95% in less than an hour of reaction time .Safety and Hazards
While specific safety and hazards information for 3,3-difluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine is not available, general safety measures for handling chemical substances include wearing personal protective equipment/face protection, ensuring adequate ventilation, and avoiding contact with eyes, skin, or clothing. Ingestion and inhalation should also be avoided .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine involves the condensation of 2-aminothiophenol with 1,1,2,2-tetrafluoroethane-1,2-dione followed by cyclization and reduction steps.", "Starting Materials": [ "2-aminothiophenol", "1,1,2,2-tetrafluoroethane-1,2-dione", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Condensation of 2-aminothiophenol with 1,1,2,2-tetrafluoroethane-1,2-dione in the presence of sodium hydroxide and ethanol to form 3,3-difluoro-2-(2-hydroxyphenyl)-4-oxobut-3-enamide.", "Step 2: Cyclization of 3,3-difluoro-2-(2-hydroxyphenyl)-4-oxobut-3-enamide with hydrochloric acid to form 3,3-difluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine.", "Step 3: Reduction of 3,3-difluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine with sodium borohydride in the presence of ethanol and water to form the final product." ] } | |
CAS RN |
2166855-67-8 |
Product Name |
3,3-difluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine |
Molecular Formula |
C9H9F2NS |
Molecular Weight |
201.2 |
Purity |
93 |
Origin of Product |
United States |
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